Cas no 1393533-18-0 (2-Aminomethyl-6-methyl-4-(trifluoromethyl)pyridine)

2-Aminomethyl-6-methyl-4-(trifluoromethyl)pyridine structure
1393533-18-0 structure
Product Name:2-Aminomethyl-6-methyl-4-(trifluoromethyl)pyridine
CAS No:1393533-18-0
MF:C8H9F3N2
MW:190.165672063828
CID:6397515
PubChem ID:72215992
Update Time:2024-01-14

2-Aminomethyl-6-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-Aminomethyl-6-methyl-4-(trifluoromethyl)pyridine
    • 2-Pyridinemethanamine, 6-methyl-4-(trifluoromethyl)-
    • SCHEMBL18352285
    • 1393533-18-0
    • [6-METHYL-4-(TRIFLUOROMETHYL)PYRIDIN-2-YL]METHYLAMINE
    • (6-Methyl-4-(trifluoromethyl)pyridin-2-yl)methanamine
    • WAUWCXKXQJOQGO-UHFFFAOYSA-N
    • EN300-8248686
    • AB80147
    • [6-methyl-4-(trifluoromethyl)pyridin-2-yl]methanamine
    • Inchi: 1S/C8H9F3N2/c1-5-2-6(8(9,10)11)3-7(4-12)13-5/h2-3H,4,12H2,1H3
    • InChI Key: WAUWCXKXQJOQGO-UHFFFAOYSA-N
    • SMILES: C1(CN)=NC(C)=CC(C(F)(F)F)=C1

Computed Properties

  • Exact Mass: 190.07178278g/mol
  • Monoisotopic Mass: 190.07178278g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 1.247±0.06 g/cm3(Predicted)
  • Boiling Point: 206.2±35.0 °C(Predicted)
  • pka: 8.42±0.50(Predicted)

2-Aminomethyl-6-methyl-4-(trifluoromethyl)pyridine Pricemore >>

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